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Compound of Interest

Compound Name: 2,3-Pinanediol
CAS No.: 53404-49-2
Cat. No.: B1214191
Get Quote
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An In-Depth Technical Guide to (1S,2S,3R,5S)-(+)-2,3-Pinanediol: Properties, Applications,
and Protocols

Introduction

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a crystalline, chiral bicyclic diol that has established itself
as a cornerstone in the field of asymmetric synthesis.[1][2] Derived from the abundant natural
monoterpene a-pinene, its rigid, well-defined stereochemical structure makes it an invaluable
tool for chemists, particularly in the pharmaceutical and fine chemical industries.[1][3] This
guide provides a comprehensive overview of its chemical properties, core applications as a
chiral auxiliary, and detailed experimental protocols for its use, tailored for researchers,
scientists, and professionals in drug development. Its primary utility lies in its function as a
chiral building block, directing the stereochemical outcome of reactions to produce
enantiomerically pure compounds, a critical requirement for therapeutic efficacy and safety in
modern pharmaceuticals.[4]

Chemical Identity and Molecular Structure
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Precise identification is paramount for ensuring the stereochemical integrity of starting
materials in sensitive asymmetric syntheses. (1S,2S,3R,5S)-(+)-2,3-Pinanediol is a distinct
stereoisomer with the dextrorotatory (+) optical activity.

IUPAC Name: (1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol[2]

Synonyms: (+)-Pinanediol, D-2,3-Pinanediol, (+)-2-Hydroxyisopinocampheol[2][5]

CAS Number: 18680-27-8[1][6]

Molecular Formula: C10H1802[2][5]

Molecular Weight: 170.25 g/mol [2][7]

The rigid bicyclo[3.1.1]heptane skeleton provides a sterically hindered environment, which is
fundamental to its ability to induce high levels of stereoselectivity in chemical transformations.

Physicochemical Properties

The physical and chemical properties of (1S,2S,3R,5S)-(+)-2,3-Pinanediol are summarized in
the table below. It typically appears as a white to light beige or yellow crystalline powder or
solid at room temperature.[1][5]
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Property Value Source(s)

White to light beige/yellow
Appearance _ [1]
crystalline powder

Melting Point 53-59 °C [1][8]
N , +8.0° to +11.0° (c=6.5,
Specific Rotation [8]
toluene)
Boiling Point ~263.7 °C (estimated) 9]

Good solubility in organic
Solubility solvents like toluene, [1][8]

chloroform, and methanol.

Purity (GC) Typically =98.0% [2]

Flash Point >110 °C (>230 °F) [9]

Core Application: A Chiral Auxiliary in Asymmetric
Synthesis

The most significant application of (+)-Pinanediol is as a chiral auxiliary, a temporary functional
group that directs the stereoselective formation of a new chiral center in a substrate.[3][4] Its
rigid bicyclic structure effectively shields one face of a reactive center, forcing incoming
reagents to attack from the less sterically hindered face, thereby achieving high
diastereoselectivity.

Synthesis of Chiral Boronic Esters: The Matteson
Homologation

A classic and powerful application is in the stereocontrolled synthesis of chiral boronic esters,
which are versatile intermediates for creating carbon-carbon and carbon-heteroatom bonds.
The Matteson homologation reaction is a prime example where (+)-Pinanediol is used to
generate a-halo boronic esters with exceptional enantiomeric purity. These intermediates can
then be transformed into a wide array of chiral compounds, including a-amino acids.[10]
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The general workflow involves the reaction of a boronic acid with (+)-Pinanediol to form a
pinanediol boronic ester. This ester then undergoes homologation. The pinanediol auxiliary is

later removed under mild conditions, yielding the desired chiral product.
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Caption: General workflow for Matteson homologation using (+)-pinanediol.
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Key Pharmaceutical Application: Synthesis of
Bortezomib

The industrial and pharmaceutical relevance of (+)-Pinanediol is underscored by its role as a
critical intermediate in the synthesis of Bortezomib.[1] Bortezomib is a proteasome inhibitor
used in the treatment of multiple myeloma.[1] The precise stereochemistry of the boronic acid
moiety in Bortezomib is essential for its therapeutic activity, and this stereocenter is established
using (+)-pinanediol as the chiral auxiliary.

The logical relationship for its application in asymmetric synthesis can be visualized as follows:

Chiral Source Chemical | Transformation

(15,25 3R 55)-(+)-2,3-Pinanediol H

Reaction with Prochiral Substrate
(e.g., Boronic Acid Derivative)

Click to download full resolution via product page

Caption: Role of (+)-Pinanediol in an asymmetric synthesis pathway.

Experimental Protocol: Preparation of a Pinanediol
Boronate Ester

This protocol describes a representative procedure for the formation of a boronate ester from a
boronic acid and (+)-pinanediol, a foundational step for subsequent asymmetric
transformations.

Objective: To synthesize a (1S,2S,3R,5S)-(+)-2,3-Pinanediol-derived boronic ester.
Materials:
 Aryl or alkyl boronic acid (1.0 eq)

e (1S,2S,3R,5S)-(+)-2,3-Pinanediol (1.1 eq)
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Anhydrous solvent (e.g., Toluene or THF)
Magnesium sulfate (anhydrous)

Round-bottom flask equipped with a magnetic stirrer and Dean-Stark apparatus (if using
toluene) or molecular sieves (if using THF)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Setup: Assemble the reaction flask under an inert atmosphere. This is crucial as boronic
acids can be sensitive to oxidative degradation.

Charging the Flask: To the flask, add the boronic acid (1.0 eq), (1S,2S,3R,5S)-(+)-2,3-
Pinanediol (1.1 eq), and the anhydrous solvent. The slight excess of the diol ensures
complete conversion of the boronic acid.

Azeotropic Removal of Water (Toluene): If using toluene, heat the mixture to reflux. Water, a
byproduct of the esterification, is removed azeotropically and collected in the Dean-Stark
trap. The reaction is typically complete when no more water is collected.

Dehydration (THF): If using THF, add activated molecular sieves to the flask to sequester the
water formed during the reaction. Stir at room temperature or with gentle heating until the
reaction is complete, as monitored by TLC or GC-MS.

Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the
drying agent (magnesium sulfate or molecular sieves).

Isolation: Remove the solvent from the filtrate under reduced pressure using a rotary
evaporator. The resulting crude pinanediol boronic ester is often of sufficient purity for the
next step. If necessary, it can be purified by column chromatography on silica gel.

Self-Validation: The success of the protocol is validated by spectroscopic analysis (e.g., *H and

1B NMR) of the product, which will show characteristic shifts confirming the formation of the B-

O-C bonds of the pinanediol ester and the disappearance of the B(OH)z signal.
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Safety, Handling, and Storage

While (1S,2S,3R,55)-(+)-2,3-Pinanediol has low acute toxicity, standard laboratory safety
practices are required.[11]

« Handling: Avoid prolonged skin contact or inhalation, as it may cause mild irritation.[11]
Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

o Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated area.[11] It is
recommended to keep it refrigerated (0-10 °C).[2]

¢ Incompatibilities: Keep away from strong acids, bases, and oxidizing agents to prevent
decomposition.[11]

Conclusion

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a powerful and versatile chiral auxiliary that provides an
effective and reliable pathway to a multitude of enantiomerically enriched molecules. Its
efficacy is rooted in its rigid, C2-symmetric structure derived from a readily available natural
product. From its foundational role in the Matteson homologation to its critical application in the
synthesis of life-saving drugs like Bortezomib, (+)-pinanediol continues to be an indispensable
tool for synthetic chemists aiming to control stereochemistry with precision and predictability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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